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For Researchers, Scientists, and Drug Development Professionals

Introduction

Arachidonoyl Serinol (AA-S) is an endogenous endocannabinoid-like lipid that has garnered
significant interest in cardiovascular research. Structurally related to anandamide, AA-S
exhibits potent vasoactive properties, primarily inducing endothelium-dependent vasodilation.
[1][2] Unlike classical cannabinoids, AA-S displays very weak affinity for the cannabinoid
receptors CB1 and CB2, and the transient receptor potential vanilloid 1 (TRPV1) receptor.[1][2]
This unique pharmacological profile suggests that AA-S may act through a novel, yet to be fully
characterized, G-protein coupled receptor on endothelial cells. Its mechanism of action involves
the activation of key signaling pathways, including the phosphatidylinositol 3-kinase (PI3K)/Akt
and the p44/42 mitogen-activated protein kinase (MAPK) pathways, positioning it as a
molecule of interest for investigating vascular tone regulation and developing novel therapeutic
strategies for cardiovascular diseases.

Quantitative Data Summary

The following table summarizes the key quantitative data regarding the effects of
Arachidonoyl Serinol in various cardiovascular research models.
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Parameter Model System Value Notes Reference
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binding

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed signaling pathway of Arachidonoyl Serinol in
endothelial cells and a typical experimental workflow for studying its vasorelaxant effects.
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Proposed signaling pathway of Arachidonoyl Serinol in endothelial cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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